Cas no 39554-61-5 (D-Isoleucine, N-methyl-)

• Product Name: D-Isoleucine, N-methyl-
• CAS No: 39554-61-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1509151
• PubChem ID: 40475367
• Update Time: 2025-04-21

D-Isoleucine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Isoleucine, N-methyl-
• N-Methyl-D-isoleucine
• 39554-61-5
• SCHEMBL203222
• DTXSID70654433

• Inchi： 1S/C7H15NO2/c1-4-5(2)6(8-3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)/t5-,6-/m1/s1
• InChI Key： KSPIYJQBLVDRRI-PHDIDXHHSA-N
• SMILES： OC([C@@H]([C@H](C)CC)NC)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives